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Compound of Interest

Compound Name: BIIB068

Cat. No.: B3025773 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of BIIB068 stock

solutions for use in cell culture experiments. BIIB068 is a potent, selective, and reversible

Bruton's tyrosine kinase (BTK) inhibitor investigated for its potential in autoimmune diseases.[1]

[2][3][4][5]

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for BIIB068 are

summarized in the table below.
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Property Value Source

CAS Number 1798787-27-5

Molecular Weight 435.45 g/mol

BTK IC₅₀ 1 nM

BTK K_d_ 0.3 nM

Solubility in DMSO ≥ 2.08 mg/mL (≥ 4.78 mM)

Human Whole Blood BTK

Phosphorylation IC₅₀
0.12 µM

Ramos B cells (BCR mediated

PLCγ2 phosphorylation) IC₅₀
0.4 µM

Human PBMCs (anti-IgD

induced B cell activation) IC₅₀
0.11 µM

Human PBMCs (anti-IgM

induced B cell activation) IC₅₀
0.21 µM

Neutrophils (FcγR-mediated

ROS production) IC₅₀
54 nM

Experimental Protocols
Protocol 1: Preparation of High-Concentration BIIB068
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BIIB068 in dimethyl

sulfoxide (DMSO). This high-concentration stock is ideal for long-term storage and subsequent

dilution to working concentrations.

Materials:

BIIB068 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing BIIB068: Accurately weigh the desired amount of BIIB068 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.35 mg of BIIB068.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the BIIB068
powder. For a 10 mM stock, if you weighed 4.35 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the BIIB068 is completely dissolved. If

precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid

dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes or cryovials.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

Protocol 2: Preparation of BIIB068 Working Solutions for
Cell Culture
This protocol outlines the dilution of the high-concentration DMSO stock solution to final

working concentrations for treating cells in culture.

Materials:

10 mM BIIB068 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line
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Sterile microcentrifuge tubes

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM BIIB068 DMSO stock solution

at room temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,

it is recommended to perform an intermediate dilution. For example, dilute the 10 mM stock

1:100 in sterile cell culture medium to create a 100 µM intermediate stock.

Final Dilution: Further dilute the intermediate stock (or the main stock if preferred) into the

final volume of cell culture medium to achieve the desired working concentration. For

example, to make a final concentration of 1 µM in 1 mL of medium, add 10 µL of the 100 µM

intermediate stock.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the BIIB068-treated samples.

Immediate Use: Add the final working solution to your cell cultures immediately after

preparation.

Visualizations
Signaling Pathway of BIIB068 Inhibition
BIIB068 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the B-cell

receptor (BCR) and Fc receptor (FcR) signaling pathways. Inhibition of BTK by BIIB068 blocks

downstream signaling events, including the phosphorylation of phospholipase C gamma 2

(PLCγ2), which ultimately leads to a reduction in B-cell activation, proliferation, and

inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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